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Compound of Interest

Compound Name: Quaternium-22

Cat. No.: B1198380 Get Quote

Quaternium-22: An In-depth Technical Guide for
Researchers
For Immediate Release

This technical guide provides a comprehensive overview of the physical and chemical

characteristics of Quaternium-22, a quaternary ammonium compound with applications in

various research and development sectors, particularly in drug development and formulation

science. This document is intended for researchers, scientists, and professionals in drug

development, offering detailed data, experimental insights, and a deeper understanding of its

functional properties.

Core Physical and Chemical Characteristics
Quaternium-22 is a complex quaternary ammonium salt. It is primarily utilized for its

conditioning and antistatic properties.[1][2] The following tables summarize its key quantitative

data.
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Identifier Value Source

IUPAC Name

(2-hydroxyethyl)dimethyl[3-

(2,3,4,5,6-

pentahydroxyhexanamido)prop

yl]azanium chloride

[3]

CAS Number
51812-80-7 (Primary)[4];

82970-95-4[4]

Molecular Formula C₁₃H₂₉ClN₂O₇ [5]

Molecular Weight 360.83 g/mol [5]

Physical Property Value Source

Appearance Clear, light amber liquid [1][4]

Solubility

Soluble in water, 70% ethanol,

glycerine, propylene glycol,

and 70% sorbitol. Insoluble in

>95% ethanol, isopropyl

myristate, and mineral oil.

[6]

pH (as supplied) 4.0 - 5.0 [6]

Specific Gravity (at 25°C) 1.170 - 1.210 [6]

Commercial Concentration
Typically supplied as a 60%

solids solution in water.
[1][6]

Mechanism of Action: Hair Conditioning
Quaternium-22's efficacy as a conditioning agent stems from its cationic nature. Hair keratin

has a net negative charge, which is more pronounced in damaged hair. The positively charged

Quaternium-22 molecules are electrostatically attracted to these negative sites on the hair

shaft.[7] This interaction leads to the formation of a thin, continuous film on the hair surface,

which smooths the cuticle, reduces static electricity, and improves combability.[1][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1198380
https://www.makingcosmetics.com/Z-CDT-QUT22-01-22700.html?lang=en_US
https://www.makingcosmetics.com/Z-CDT-QUT22-01-22700.html?lang=en_US
https://www.bocsci.com/quaternium-22-cas-82970-95-4-item-136673.html
https://www.bocsci.com/quaternium-22-cas-82970-95-4-item-136673.html
https://www.cosmeticsinfo.org/ingredient/quaternium-22/
https://www.makingcosmetics.com/Z-CDT-QUT22-01-22700.html?lang=en_US
https://cir-reports.cir-safety.org/view-attachment/?id=e027bd92-8d74-ec11-8943-0022482f06a6
https://cir-reports.cir-safety.org/view-attachment/?id=e027bd92-8d74-ec11-8943-0022482f06a6
https://cir-reports.cir-safety.org/view-attachment/?id=e027bd92-8d74-ec11-8943-0022482f06a6
https://www.cosmeticsinfo.org/ingredient/quaternium-22/
https://cir-reports.cir-safety.org/view-attachment/?id=e027bd92-8d74-ec11-8943-0022482f06a6
https://www.benchchem.com/product/b1198380?utm_src=pdf-body
https://www.benchchem.com/product/b1198380?utm_src=pdf-body
https://www.nbinno.com/article/surfactants/the-science-behind-smooth-hair-understanding-polyquaternium-22s-mechanism-rp
https://www.cosmeticsinfo.org/ingredient/quaternium-22/
https://www.nbinno.com/article/surfactants/the-science-behind-smooth-hair-understanding-polyquaternium-22s-mechanism-rp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hair ShaftQuaternium-22 Application Resulting Effects

Negatively Charged Sites
on Hair Keratin

Formation of a
Thin Film

Positively Charged
Quaternium-22 Molecule

Electrostatic
Attraction Improved Combability,

Reduced Static,
Smoother Cuticle

Leads to

Click to download full resolution via product page

Caption: Mechanism of Quaternium-22 in hair conditioning.

Experimental Protocols
Detailed experimental protocols for Quaternium-22 in fundamental research are not widely

published. However, methodologies from safety and cosmetic assessments can be adapted for

research purposes.

Representative Experimental Protocol: Evaluation of
Dermal Irritation Potential
This protocol is a composite based on descriptions of safety studies.[6]

Objective: To assess the potential of a Quaternium-22 containing formulation to cause dermal

irritation.

Materials:

Quaternium-22 test formulation (e.g., 0.5% w/v in distilled water).[6]

Positive control (e.g., 1% sodium dodecyl sulfate).[8]

Negative control (distilled water).[6]

Animal model (e.g., New Zealand White rabbits).[6]

Occlusive patches.
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Draize scale for scoring dermal reactions.

Procedure:

Acclimatize animals to laboratory conditions.

On the day prior to application, clip the fur from the dorsal trunk of each animal.

Apply a specified amount of the test formulation, positive control, and negative control to

separate, marked sites on the clipped skin of each animal.

Cover each application site with an occlusive patch.

After a defined exposure period (e.g., 24 hours), remove the patches and gently wipe the

skin to remove any remaining test substance.

Score the application sites for erythema and edema at specified time points (e.g., 24, 48,

and 72 hours post-application) using the Draize scale.

Analyze the scores to determine the irritation potential of the Quaternium-22 formulation.

Applications in Research and Drug Development
While predominantly used in personal care, the properties of Quaternium-22 suggest potential

in pharmaceutical formulations. Its film-forming and stabilizing characteristics could be

investigated for topical drug delivery systems, to enhance the substantivity of active ingredients

on the skin or mucous membranes. Its cationic nature might also be explored for interactions

with negatively charged biological molecules or surfaces in various research contexts.

Synthesis and Impurities
Quaternium-22 is typically synthesized through the reaction of a tertiary amine with an

alkylating agent.[6] A common method involves the reaction of 3-dimethylaminopropylamine

(DMAPA) with other precursors.[1][6] As a result of the manufacturing process, commercial

Quaternium-22 may contain impurities. The Cosmetic Ingredient Review has noted the

presence of DMAPA and ethylene chlorohydrin, with recommended limits in finished cosmetic

products of 0.2% and 0.008% respectively.[1]
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Caption: Simplified synthesis pathway of Quaternium-22.

Stability and Storage
Quaternium-22 demonstrates good stability over a wide pH range.[9] For optimal preservation,

it should be stored in a cool, dry place, protected from light.[4]

Toxicological Profile
Quaternium-22 has been assessed for safety by the Cosmetic Ingredient Review (CIR) Expert

Panel, which concluded it is safe for use in cosmetic products at concentrations up to 5%

solids.[1] Acute oral toxicity studies in rats showed low toxicity.[6] Dermal application studies

indicated that at a concentration of 0.5% it is a slight irritant but did not produce sensitization.[6]

It was also found to be non-mutagenic in the Ames test.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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